Cas no 1975-50-4 (2-Methyl-3-nitrobenzoic acid)

• Product Name: 2-Methyl-3-nitrobenzoic acid
• CAS No: 1975-50-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007160
• CID: 42245
• PubChem ID: 16096
• Update Time: 2025-11-02

2-Methyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitrobenzoic acid
• 3-Nitro-o-toluic acid
• 3-Nitro-2-Methyl Benzoic Acid
• 3-Nitro-o-toluic Aci
• 2-methyl-3-nitro-benzoic acid
• 2-methyl-3-nitro-benzoicaci
• 2-Methyl-nitrobenzoic acid
• 3-nitro-2-Methyl benzoate
• 3-Nitro-2-Toluic Acid
• Benzoic acid,2-methyl-3-nitro
• Benzoic acid, 2-methyl-3-nitro-
• 2-Methyl-3-nitrobenzoicacid
• 3-nitro-2-methylbenzoic acid
• YPQAFWHSMWWPLX-UHFFFAOYSA-N
• 0SI17D349B
• PubChem4522
• DSSTox_CID_5637
• methyl 3-nitrobenzoic acid
• DSSTox_RID_77863
• Oprea1_641068
• 3-nitro-2-methybenzoic acid
• DSSTox_GSID_25637
• KSC181E1B
• MLS002454366
• T
• 2-methyl-3-nitro benzoic acid
• AC-2645
• NCGC00091604-01
• PS-6005
• NCGC00258780-01
• SY002381
• CAS-1975-50-4
• HMS3039B15
• UNII-0SI17D349B
• DTXCID405637
• 5H-OCTAFLUOROPENTANOYLFLUORIDE
• J-509956
• FT-0612948
• AKOS000120247
• M0892
• DTXSID7025637
• SCHEMBL33663
• Tox21_201228
• AM84672
• AKOS025395639
• SMR001371990
• CS-0030570
• Q27237202
• InChI=1/C8H7NO4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3,(H,10,11
• M-4208
• EINECS 217-826-4
• NS00021809
• METHYL-3-NITROBENZOIC ACID, 2-
• EN300-20432
• Z104478182
• NCGC00091604-02
• A4324
• F2191-0034
• MFCD00007160
• 2-Methyl-3-nitrobenzoic acid, 99%
• CHEMBL1487536
• BCP24500
• 1975-50-4
• 2-Methyl-3-nitrobenzoic acid,99%
• BBL019291
• DB-021334
• STL199615
• o-Toluic acid, 3-nitro-
• BENZOIC ACID, 2-METHYL-3-NITRO
• FM37813
• 217-826-4

• MDL： MFCD00007160
• Inchi： 1S/C8H7NO4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： YPQAFWHSMWWPLX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1C)[N+](=O)[O-])=O
• BRN： 2050096

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• XLogP3: 1.6

Experimental Properties

• Color/Form: powder
• Density: 1.4283 (rough estimate)
• Melting Point: 183.0 to 186.0 deg-C
• Boiling Point: 337.1°C at 760 mmHg
• Flash Point: 151.9℃
• Refractive Index: 1.5468 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Slightly soluble in water

2-Methyl-3-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Methyl-3-nitrobenzoic acid

2-Methyl-3-nitrobenzoic Acid (CAS No. 1975-50-4): Properties, Applications, and Market Insights

2-Methyl-3-nitrobenzoic acid (CAS No. 1975-50-4) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic carboxylic acid derivative is characterized by its nitro and methyl functional groups, which contribute to its unique chemical properties. In this comprehensive guide, we delve into the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The chemical formula of 2-methyl-3-nitrobenzoic acid is C₈H₇NO₄, with a molecular weight of 181.15 g/mol. Its IUPAC name reflects its structure: 2-methyl-3-nitrobenzoic acid, where the methyl group is positioned at the 2-carbon and the nitro group at the 3-carbon of the benzene ring. The compound typically appears as a yellow crystalline powder at room temperature, with a melting point ranging between 145-148°C.

One of the most common questions researchers ask about CAS 1975-50-4 is regarding its solubility profile. The compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. This property makes it particularly useful in organic synthesis where controlled dissolution is required. Recent studies have explored its potential as a building block for more complex molecules in medicinal chemistry.

In pharmaceutical applications, 2-methyl-3-nitrobenzoic acid serves as a key intermediate in the synthesis of various drug molecules. Its structural features make it valuable for creating compounds with potential biological activity. Researchers are particularly interested in its role in developing new anti-inflammatory agents and antimicrobial compounds, aligning with current global health priorities. The compound's aromatic nitro group can be selectively reduced to amines, offering pathways to diverse pharmaceutical scaffolds.

The agrochemical industry utilizes 2-methyl-3-nitrobenzoic acid CAS 1975-50-4 in the production of certain herbicides and plant growth regulators. Its molecular structure allows for modifications that can enhance pesticidal activity while maintaining environmental safety profiles. With increasing focus on sustainable agriculture, there's growing interest in developing derivatives of this compound that exhibit improved biodegradability and target specificity.

From a synthetic chemistry perspective, 2-methyl-3-nitrobenzoic acid offers interesting possibilities for electrophilic aromatic substitution reactions. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates unique electronic effects on the benzene ring, influencing reaction pathways and product distributions. This characteristic makes it a valuable teaching tool in advanced organic chemistry courses and a subject of ongoing research in reaction mechanism studies.

Market analysis reveals steady demand for 2-methyl-3-nitrobenzoic acid, particularly from the pharmaceutical and specialty chemical sectors. The compound's price fluctuates based on raw material availability and production scale, with current trends showing increased interest from Asian manufacturers. Quality specifications typically require ≥98% purity for most industrial applications, with HPLC being the preferred analytical method for verification.

Environmental and safety considerations for CAS 1975-50-4 follow standard protocols for handling nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers. These precautions align with current industry standards for laboratory and manufacturing safety.

Recent advancements in green chemistry have explored more sustainable synthesis routes for 2-methyl-3-nitrobenzoic acid. Researchers are investigating catalytic methods that reduce energy consumption and waste generation during production. Some studies focus on biocatalytic approaches using engineered enzymes, reflecting the broader industry shift toward environmentally friendly manufacturing processes.

Analytical characterization of 2-methyl-3-nitrobenzoic acid typically involves techniques such as infrared spectroscopy (IR) for functional group identification, nuclear magnetic resonance (NMR) for structural confirmation, and mass spectrometry for purity assessment. These methods provide comprehensive quality control data that meets regulatory requirements for various applications.

The future outlook for 2-methyl-3-nitrobenzoic acid appears promising, with potential expansions into new application areas. Current research explores its use in materials science, particularly in the development of specialty polymers and liquid crystal compounds. The compound's ability to participate in various chemical transformations while maintaining structural integrity makes it attractive for creating advanced materials with tailored properties.

For researchers and industry professionals seeking 2-methyl-3-nitrobenzoic acid suppliers, it's important to verify certificates of analysis and compliance with relevant quality standards. The global market offers both technical and purified grades, with selection depending on specific application requirements. Proper documentation including safety data sheets (SDS) should always accompany purchases of this chemical.

In conclusion, 2-methyl-3-nitrobenzoic acid (1975-50-4) represents an important building block in modern chemical industries. Its balanced properties of stability and reactivity, combined with multiple functional groups, ensure its continued relevance across diverse sectors. As chemical research progresses toward more sophisticated molecular designs, this compound will likely maintain its position as a valuable synthetic intermediate with expanding applications.